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Compound of Interest

4-Methoxyisobenzofuran-1(3H)-
Compound Name:
one

cat. No.: B1589088

Essential Safety and Handling Guide for 4-
Methoxyisobenzofuran-1(3H)-one

Chemical Identifier: 4-Methoxyisobenzofuran-1(3H)-one Synonyms: 4-methoxy-3H-
isobenzofuran-1-one[1] CAS Number: 4792-33-0[1][2]

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 4-Methoxyisobenzofuran-1(3H)-one in a laboratory setting.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

4-Methoxyisobenzofuran-1(3H)-one is classified as a hazardous substance with the following
primary concerns:
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Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.
Serious Eye Irritation H319 Causes serious eye irritation.
, o May cause respiratory
Respiratory Irritation H335 o
irritation.
Aquatic Hazard (Harmful) H402 Harmful to aquatic life.

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling 4-Methoxyisobenzofuran-1(3H)-one.

Equipment

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields.

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Chemical impermeable gloves.

To avoid skin contact and

subsequent irritation.[1]

Respiratory Protection

Use only in a well-ventilated
area. If dust is generated, a

dust respirator is required.

To prevent inhalation which
may lead to respiratory

irritation.[3]

Skin and Body Protection

Protective clothing.

To prevent skin exposure.[1][3]

Operational and Handling Protocol

1. Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1]

o Ensure emergency exits and risk-elimination areas are clearly identified and accessible.[1]
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2. Handling Procedures:

e Avoid the formation of dust and aerosols.[1]

e Do not breathe dust, gas, mists, or vapors.[1]

e Avoid contact with skin and eyes.[1]

e Wash hands and any exposed skin thoroughly after handling.

e Use non-sparking tools to prevent ignition.[1]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

» Keep away from incompatible materials such as oxidizing agents.[4]

Store separately from foodstuff containers.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing,
Inhalation ) e o ) )
provide artificial respiration and seek immediate

medical attention.[1]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.[1]

Rinse with pure water for at least 15 minutes,

holding the eyelids open. Remove contact
Eye Contact lenses if present and easy to do so. Seek

immediate medical attention from an

ophthalmologist.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[1]

Accidental Release and Disposal Plan

Accidental Release Measures:

Evacuation: Evacuate personnel from the spill area and keep them upwind.[1]

o Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of
ignition.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[1]

o Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

Disposal:
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Dispose of waste material in accordance with national and local regulations.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Discharge into the environment must be avoided.[1]

Workflow for Handling 4-Methoxyisobenzofuran-
1(3H)-one
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Caption: Workflow for the safe handling of 4-Methoxyisobenzofuran-1(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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